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Compound of Interest

Compound Name: 4-lodo-1,3,5-trimethyl-1H-pyrazole

Cat. No.: B1330906

An In-depth Technical Guide on the Physical Properties of 4-lodo-1,3,5-trimethyl-1H-pyrazole

Introduction

4-lodo-1,3,5-trimethyl-1H-pyrazole is a halogenated heterocyclic compound. As a derivative
of pyrazole, it serves as a valuable building block in organic synthesis and medicinal chemistry.
The presence of an iodine atom at the 4-position of the pyrazole ring provides a reactive site
for various cross-coupling reactions, enabling the synthesis of more complex molecular
architectures. This guide provides a comprehensive overview of its core physical properties,
experimental protocols for its synthesis, and a visualization of its synthetic pathway.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4-lodo-1,3,5-trimethyl-1H-pyrazole
are summarized in the table below. These properties are essential for its handling, storage, and
application in a laboratory setting.
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Property

Value

CAS Number

51660-65-2[1][2][3]

Molecular Formula

CeHsIN2[1][4]

Molecular Weight 236.05 g/mol [1][4]

Appearance Solid[4]

InChl 1S/C6HOIN2/c1-4-6(7)5(2)9(3)8-4/h1-3H3[4]
SMILES CN1C(C)=C(I)C(C)=N1[4]

Experimental Protocols

The synthesis of 4-lodo-1,3,5-trimethyl-1H-pyrazole can be achieved through the N-
methylation of 4-iodo-3,5-dimethyl-1H-pyrazole. Below is a representative experimental

protocol.

Synthesis of 4-lodo-1,3,5-trimethyl-1H-pyrazole from 4-iodo-3,5-dimethyl-1H-pyrazole

Materials:

Procedure:

4-iodo-3,5-dimethyl-1H-pyrazole
Sodium hydride (NaH)
Methyl iodide (CHsl)

Anhydrous tetrahydrofuran (THF)

e Under an inert atmosphere (e.g., argon or nitrogen), a solution of 4-iodo-3,5-dimethyl-1H-

pyrazole in anhydrous tetrahydrofuran is prepared in a round-bottom flask at 20°C.

¢ Sodium hydride is added portion-wise to the stirred solution.
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 After the addition of sodium hydride is complete, methyl iodide is added to the reaction
mixture.

e The reaction is stirred for 12 hours.
» Upon completion, the reaction is carefully quenched, and the product is extracted.

e The crude product is then purified, typically by column chromatography, to yield 4-lodo-
1,3,5-trimethyl-1H-pyrazole.[1]

Synthetic Workflow Visualization

The synthesis of 4-lodo-1,3,5-trimethyl-1H-pyrazole from its precursors can be visualized as
a straightforward two-step process involving deprotonation followed by methylation.

4-iodo-3,5-dimethyl-1H-pyrazole Deprotonation
Sodium Hydride (NaH)
inTHF ) ______

Deprotonated Intermediate Methylation

[T TTTTTTTTTTTT T T T 4-lodo-1,3,5-trimethyl-1H-pyrazole

Methyl lodide (CH3I)

Click to download full resolution via product page

Caption: Synthetic pathway for 4-lodo-1,3,5-trimethyl-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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